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Cat. No.: B1262401 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Resorufin-β-D-galactopyranoside (RGP) is a highly sensitive and widely used fluorogenic

substrate for the detection of β-galactosidase (β-Gal) activity.[1][2][3][4] Upon enzymatic

cleavage by β-galactosidase, the non-fluorescent RGP is hydrolyzed to release the highly

fluorescent product, resorufin.[2][3][4] The resulting fluorescence, which can be measured at an

excitation maximum of approximately 570-573 nm and an emission maximum of around 580-

585 nm, is directly proportional to the β-galactosidase activity.[1][2][3] This characteristic makes

RGP an ideal reagent for various applications, including ELISA, high-throughput screening of

enzyme inhibitors, and flow cytometry.[1][5] Proper preparation of the RGP stock solution is

critical for obtaining accurate and reproducible results. This document provides a detailed

protocol for the preparation, storage, and handling of RGP stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Resorufin-β-D-galactopyranoside.
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Parameter Value Source(s)

Molecular Weight 375.33 g/mol [6]

Appearance Orange to brown solid/powder [5][7]

Solubility

∙ DMSO: 20-50 mM (20-25

mg/mL) ∙ Ethanol: ~1 mg/mL ∙

Dimethylformamide (DMF): ~2

mg/mL ∙ PBS (pH 7.2): ~0.3

mg/mL

[1][2][3][7]

Excitation Wavelength 570 - 573 nm [1][2][3]

Emission Wavelength 580 - 585 nm [1][2][3]

Recommended Storage

∙ Solid Form:
-20°C, protect from light and

moisture.
[1][2][8][9][10]

∙ Stock Solution (DMSO):
-20°C or -80°C for long-term

storage.
[4]

Stability

∙ Solid Form: ≥ 4 years at -20°C [2][3]

∙ Stock Solution (DMSO):
Up to 1 year at -20°C, or up to

2 years at -80°C.
[4]

∙ Aqueous Solution:
Not recommended for storage

longer than one day.
[2]

Experimental Protocol: Preparation of RGP Stock
Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of

Resorufin-β-D-galactopyranoside in DMSO.
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Resorufin-β-D-galactopyranoside (RGP) powder (Molecular Weight: 375.33 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips

Procedure
Pre-equilibration: Before opening, allow the vial of RGP powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture onto the

powder, which can affect its stability.

Weighing: Carefully weigh out the desired amount of RGP powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.75 mg of RGP.

Dissolution:

Transfer the weighed RGP powder into a sterile microcentrifuge tube or an amber vial.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration. For

a 10 mM solution, add 1 mL of DMSO to 3.75 mg of RGP.

Cap the tube/vial securely.

Mixing: Vortex the solution thoroughly until all the RGP powder is completely dissolved. The

solution should be clear and orange to red in color. Gentle warming (e.g., in a 37°C water

bath) can aid in dissolution if necessary. Sonication is also a recommended method to

ensure complete dissolution.[11]

Aliquoting and Storage:
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For convenience and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light.[4] When stored properly, the

DMSO stock solution is stable for at least one year at -20°C or two years at -80°C.[4]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling RGP and DMSO.

Handle the RGP powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for RGP for complete safety information.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the enzymatic reaction of β-galactosidase on Resorufin-β-D-

galactopyranoside.

Enzymatic Cleavage of RGP
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Click to download full resolution via product page

Caption: Enzymatic conversion of RGP to fluorescent resorufin.

The diagram below outlines the experimental workflow for the preparation of the RGP stock

solution.
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Workflow for RGP Stock Solution Preparation
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Caption: Step-by-step workflow for preparing RGP stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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